Cas no 42882-31-5 (1-(1-Naphthyl)ethylamine)

1-(1-Naphthyl)ethylamine Properties

Names and Identifiers

• (+/-)1-(1-Naphthyl)ethylamine
• 1-Naphthaleneethylamine
• 1-Naphthalenemethanamine, .alpha.-methyl-
• (n)-1-(1-naphthyl)ethylamine
• (±)-α-Methyl-1-naphthalenemethylamine, (±)-1-(1-Naphthyl)ethylamine
• 1-Naphthalen-1-ylethanamine
• (±)-1-(1-Aminoethyl)naphthalene
• 1-(Naphthalen-1-yl)ethanamine
• 1-(1-Naphthyl)ethanamine
• DL-1-(1-Naphthyl)ethylamine
• (+/-)-1-(1-naphthyl)ethylamine
• (+/-)1-(1-Naphthyl)e
• (+/-)-1-(naphthalen-1-yl)-ethylamine
• (+/-)-1-[1-(naphthyl)]ethylamine
• (+)-1-(1-Naphtyl)ethylamine
• (R,S)-1-(1-naphthyl)ethylamine
• <small>DL<
• 1-(1-naphthyl)ethanamine(SALTDATA: FREE)
• 1-(1-NAPHTHYL)ETHYLAMINE
• 1-(1-Naphtyl)ethanamine
• 1-(Naphth-1-yl)ethylamine
• 1-NAPHTHYLETHYLAMINE
• Cinacalcet Intermediate 2
• Naphthylethylamine
• DL-α-(1-Aminoethyl)naphthalene
• (+/-)-alpha-Methyl-1-naphthalenemethylamine
• 1-(naphthalen-1-yl)ethan-1-amine
• 1-(1-napthyl)ethylamine
• 1-Naphthalen-1-yl-ethylamine
• RTCUCQWIICFPOD-UHFFFAOYSA-N
• R-(+)-1-(1-Naphthyl)ethylamine
• 1-(1-naphthyl)ethanamin
• 1-(1-Naphthyl)ethanamine #
• (S)-(-)-.alpha.-(1-Naphthyl)e
• NSC180601
• (S)-(-)-.alpha.-(1-Naphthyl)
• +Expand

• MDL： MFCD00004014
• InChIKey： RTCUCQWIICFPOD-UHFFFAOYSA-N
• Inchi： 1S/C12H13N/c1-9(13)11-8-4-6-10-5-2-3-7-12(10)11/h2-9H,13H2,1H3
• SMILES： N([H])([H])C([H])(C([H])([H])[H])C1=C([H])C([H])=C([H])C2=C([H])C([H])=C([H])C([H])=C12
• BRN： 3197375

Computed Properties

• Exact Mass: 171.104799g/mol
• Surface Charge: 0
• XLogP3: 2.8
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 171.104799g/mol
• Monoisotopic Mass: 171.104799g/mol
• Topological Polar Surface Area: 26Ų
• Heavy Atom Count: 13
• Complexity: 167
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 3.55980
• PSA: 26.02
• Refractive Index: n20/D 1.621(lit.)
• Boiling Point: 142°C/5mmHg(lit.)
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Color/Form: liquid
• Solubility: Soluble in alcohol and ether, but insoluble in H2O
• Sensitiveness: Air Sensitive
• Density: 1.063 g/mL at 25 °C(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides